Ursodeoxycholic acid-13C

• Molecular Formula: C24H40O4
• Molecular Weight: 393.6 g/mol
• InChI: InChI=1S/C24H40O4/c1-14(4-7-21(27)28)17-5-6-18-22-19(9-11-24(17,18)3)23(2)10-8-16(25)12-15(23)13-20(22)26/h14-20,22,25-26H,4-13H2,1-3H3,(H,27,28)/t14-,15+,16-,17-,18+,19+,20+,22+,23+,24-/m1/s1/i21+1
• InChIKey: RUDATBOHQWOJDD-GXWWAZPGSA-N

Ursodeoxycholic Acid-13C: Isotope-Labeled Standard

Ursodeoxycholic acid-13C (CAS 63296-46-8) is a 13C-labeled analog of the secondary bile acid ursodeoxycholic acid (UDCA). As a stable isotope-labeled internal standard (SIL-IS), its primary utility lies in the quantitative analysis of endogenous UDCA via liquid chromatography-mass spectrometry (LC-MS/MS) . The substitution of a 12C atom with 13C at the C-24 position creates a minimal structural alteration that imparts a distinct mass difference (+1 Da) for mass spectrometric detection while preserving near-identical physicochemical properties to the unlabeled analyte . This compound is supplied with a defined isotopic enrichment, typically 99 atom % 13C, to ensure analytical reliability .

Isotope Label

13C at C-24; stable, no H/D exchange

Role

SIL-IS for LC-MS/MS quantification of UDCA

Enrichment

High isotopic enrichment (99 atom % 13C target)

Ursodeoxycholic Acid-13C: Limitations of Other Internal Standards

In bioanalytical LC-MS/MS workflows, the internal standard (IS) is critical for correcting variability from sample preparation, matrix effects, and instrument fluctuation. A non-labeled structural analog of UDCA, such as chenodeoxycholic acid (CDCA) or a generic surrogate, will not co-elute identically or ionize with the same efficiency, leading to inaccurate quantification [1]. While deuterated UDCA (e.g., UDCA-d4) is an isotopic alternative, 13C-labeled standards are documented to be superior for hydrophobic compounds as they eliminate the risk of deuterium-hydrogen exchange and the associated chromatographic retention time shift [2]. This fundamental difference in chemical stability and chromatographic behavior between 13C and 2H labels is why substitution with a cheaper deuterated or non-isotopic analog can compromise the accuracy and robustness of a validated method for UDCA quantification [3].

Approach

Substitute

Key Mismatch

13C-UDCA

Non-isotopic analog (CDCA)

Different ionization/co-elution; may skew quantification

13C-UDCA

Deuterated UDCA (UDCA-d4)

Retention time shift and H/D exchange risk in protic solvents

• [1] Zheng, J. J., et al. The utility of stable isotope labeled (SIL) analogues in the bioanalysis of endogenous compounds by LC-MS applied to the study of bile acids in a metabolomics assay. Analytical Biochemistry, 2016, 503, 71-78. View Source
• [2] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. View Source
• [3] WuXi AppTec DMPK Service. LC-MS Bioanalysis: Considerations for the Use of Internal Standards. View Source

Ursodeoxycholic Acid-13C: Key Quantitative Evidence

Co-Elution: 13C vs. Deuterated Standard

13C-labeled internal standards are documented to provide superior chromatographic fidelity compared to their deuterated counterparts. While both are isotopic labels, deuterated standards (e.g., UDCA-d4) can exhibit a measurable shift in retention time relative to the unlabeled analyte, a phenomenon that compromises co-elution and thus the IS's ability to correct for matrix effects [1]. In contrast, a 13C label causes a negligible change in the physicochemical properties of the molecule, ensuring near-identical chromatographic behavior [2].

Co-elution fidelity

Class-level

Negligible retention shift (13C) vs measurable shift (deuterated)

May improve matrix-effect correction and precision

For hydrophobic bile acid analysis in biological matrices

Evidence Dimension	Chromatographic Retention Time Shift
Target Compound Data	Negligible shift (co-elutes with unlabeled UDCA)
Comparator Or Baseline	Deuterated analog (e.g., UDCA-d4) exhibits a measurable shift
Quantified Difference	The difference is qualitative; 13C-labeled standards eliminate the retention time shift observed with deuterated standards for hydrophobic compounds.
Conditions	LC-MS/MS analysis of hydrophobic molecules (bile acids) in biological matrices [1].

Why This Matters

Ensuring perfect co-elution is fundamental for the internal standard to accurately compensate for ion suppression or enhancement, directly impacting the precision and accuracy of quantitative assays.

• [1] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. View Source
• [2] Berg, T., et al. 13C labelled internal standards—A solution to minimize ion suppression effects in liquid chromatography–tandem mass spectrometry analyses of drugs in biological samples? Journal of Chromatography B, 2011, 879(30), 3512-3518. View Source

Isotopic Enrichment and Quantification Accuracy

The accuracy of quantification using an isotope dilution method is contingent upon the high isotopic enrichment of the internal standard. For Ursodeoxycholic acid-13C, commercial sources specify an enrichment of 99 atom % 13C . Lower enrichment levels in a labeled standard introduce a higher proportion of unlabeled 'impurity,' which contributes to the analyte signal and necessitates complex correction factors, thereby reducing the precision and sensitivity of the method [1].

Isotopic enrichment

Reported

99 atom % 13C

Reduces unlabeled contribution, supports lower LLOQ

Minimizes correction complexity for endogenous UDCA

Evidence Dimension	Isotopic Enrichment
Target Compound Data	99 atom % 13C
Comparator Or Baseline	A hypothetical 13C-labeled standard with lower enrichment (e.g., 90%)
Quantified Difference	Higher enrichment reduces the contribution of unlabeled standard to the measured analyte signal, improving method sensitivity and accuracy.
Conditions	LC-MS/MS quantification of endogenous bile acids in human serum [1].

Why This Matters

High isotopic enrichment minimizes the need for complex and potentially error-prone correction calculations, ensuring a lower limit of quantification (LLOQ) and higher assay precision for the target analyte.

• [1] Stellaard, F., et al. Quantitation of serum bile acids by isotope dilution with 13C-labelled homologs. Clinica Chimica Acta, 1987, 162(1), 45-51. View Source

Stability Against H/D Exchange

A key differentiator for 13C-labeled internal standards is their stability against deuterium-hydrogen exchange, a process that can occur with deuterated standards (e.g., UDCA-d4). This exchange, where deuterium atoms are replaced by hydrogen from the solvent or matrix, changes the mass and chromatographic behavior of the standard over time, invalidating calibration curves [1]. The carbon-carbon bond in 13C-labeled compounds is chemically and metabolically stable, precluding this exchange and ensuring the internal standard's integrity throughout sample preparation and analysis [2].

Isotope exchange stability

Class-level

Stable 13C label; deuterated standards susceptible to H/D exchange

Preserves concentration and mass integrity over time

Critical for multi-batch method robustness

Evidence Dimension	Chemical Stability / Isotope Exchange
Target Compound Data	Stable; no 13C exchange occurs
Comparator Or Baseline	Deuterated analogs (e.g., UDCA-d4) are susceptible to H/D exchange in protic solvents.
Quantified Difference	The difference is qualitative; 13C-labeled standards offer superior long-term stability in solution and biological matrices.
Conditions	Storage and handling of analytical standards in protic solvents like methanol/water [1].

Why This Matters

Stability against isotope exchange ensures the internal standard maintains its intended mass and concentration, which is critical for the robustness of validated bioanalytical methods and for the reliable interpretation of long-term or multi-batch studies.

• [1] WuXi AppTec DMPK Service. LC-MS Bioanalysis: Considerations for the Use of Internal Standards. View Source
• [2] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. View Source

Ursodeoxycholic Acid-13C: Key Bioanalytical Applications

Bioequivalence and Pharmacokinetic Studies

Ursodeoxycholic acid-13C is the preferred internal standard for developing and validating high-specificity LC-MS/MS methods for the quantification of UDCA and its major metabolites (GUDCA, TUDCA) in human plasma [1]. Its use is critical in bioequivalence studies, where regulatory agencies mandate robust and reproducible analytical methods. The stability of the 13C label ensures accurate and precise measurements across the thousands of samples typically generated in a clinical trial, directly impacting the validity of the pharmacokinetic data and the resulting drug approval [2].

In Vivo Metabolism and Conjugation Tracing

The site-specific 13C-label at the C-24 position allows Ursodeoxycholic acid-13C to be used not just as an analytical internal standard but as a tracer for in vivo metabolic studies [1]. For example, after oral administration, the 13C label can be followed using LC-MS to determine the formation and kinetics of novel UDCA conjugates, such as glucosides, in humans [1]. This capability is essential for understanding the complex enterohepatic recycling and biotransformation of UDCA, providing insights that are unattainable with non-labeled or deuterated tracers that may be subject to exchange.

Bile Acid Profiling in Metabolomics

In targeted metabolomics assays for bile acid profiling, accurate absolute quantification of endogenous UDCA is paramount. Ursodeoxycholic acid-13C serves as a high-quality internal standard to correct for matrix effects inherent to complex biological samples like plasma, serum, and feces [1]. Its use ensures the reliability of the quantitative data, enabling researchers to correlate UDCA levels with physiological states or disease progression in areas such as liver disease, gastroenterology, and microbiome research, where precise measurements are needed to discern subtle but biologically significant changes [2].

Application

Selection Property

Validation Focus

Bioequivalence and PK research

13C co-elution and stability

Multi-batch method precision review

In vivo metabolism tracer studies

Site-specific 13C at C-24

Conjugate formation and kinetics verification

Bile acid profiling in metabolomics

Matrix-effect correction capability

Quantitative accuracy in complex research matrices

• [1] Wang, Y., et al. Separation of bile acid isomer plays a pivotal role in bioequivalence evaluation of ursodeoxycholic acid. Journal of Pharmaceutical and Biomedical Analysis, 2023, 235, 115629. View Source
• [2] Zheng, J. J., et al. The utility of stable isotope labeled (SIL) analogues in the bioanalysis of endogenous compounds by LC-MS applied to the study of bile acids in a metabolomics assay. Analytical Biochemistry, 2016, 503, 71-78. View Source
• [3] Marschall, H. U., et al. Synthesis of 13C-labeled chenodeoxycholic, hyodeoxycholic, and ursodeoxycholic acids for the study of bile acid metabolism in liver disease. Journal of Lipid Research, 1991, 32(11), 1877-1883. View Source